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Compound of Interest

Compound Name: RH 795

CAS No.: 172807-13-5

Cat. No.: B1148119

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of the voltage-sensitive dye (VSD) RH 795 for imaging

population neuronal dynamics.

Introduction to RH 795
RH 795 is a fast-responding potentiometric probe belonging to the styryl dye family, designed

for functional imaging of neuronal activity.[1] It binds to the outer leaflet of the plasma

membrane of excitable cells and reports changes in membrane potential through a shift in its

fluorescence spectrum.[2][3] This allows for the simultaneous monitoring of electrical activity

across large populations of neurons with high temporal and spatial resolution.[3][4] A key

advantage of RH 795 is its reduced physiological side effects compared to other dyes like RH

414, as it does not cause arterial constriction during in vivo cortex staining.[1] It is particularly

well-suited for long-term imaging experiments due to its weak and slowly developing phototoxic

effects and slow bleaching.[5][6]
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A summary of the key properties of RH 795 is presented in the table below. It's important to

note that the spectral properties of styryl dyes can shift when bound to cell membranes.[1]

Property Value Reference

Chemical Formula C₂₆H₃₉Br₂N₃O₂ [1]

Molecular Weight 585.42 g/mol [1]

Excitation (in Methanol) 530 nm [1]

Emission (in Methanol) 712 nm [1]

Solubility Soluble in water [1]

Storage -20°C, protect from light [1]

Response Type
Fast-response membrane

potential dye
[1]

Experimental Workflow for RH 795 Imaging
The following diagram outlines the general workflow for an experiment involving RH 795 to

image population neuronal dynamics.
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Experimental workflow for RH 795 imaging.
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Detailed Experimental Protocols
Dye Preparation and Storage

Stock Solution: Prepare a stock solution of RH 795 by dissolving it in an appropriate solvent.

While it is soluble in water, a stock solution in DMSO can be prepared for long-term storage.

Working Solution: On the day of the experiment, dilute the stock solution to the desired final

concentration in artificial cerebrospinal fluid (aCSF) or saline solution appropriate for your

preparation.[2]

Storage: Store the stock solution at -20°C and protect it from light to prevent photobleaching.

[1]

Staining Protocol for in vivo Cortical Imaging
This protocol is adapted from methods for in vivo voltage-sensitive dye imaging.[2]

Animal Preparation: Anesthetize the animal and perform a craniotomy to expose the cortical

area of interest.

Dura Preparation: Carefully wash the dural surface with aCSF and then gently dry the dura

mater for 3-4 minutes with a gentle stream of air until it appears transparent and "glassy".[2]

This step is crucial for good dye penetration.[2]

Dye Application: Apply the RH 795 working solution directly onto the exposed and dried dura.

Incubation: Allow the dye to stain the cortex for a specific duration. The optimal staining time

can vary and should be determined empirically.

Washout: After incubation, thoroughly wash the cortical surface with fresh aCSF to remove

excess dye.

Staining Protocol for in vitro Preparations (e.g., Brain
Slices or Cultured Neurons)

Preparation: Prepare acute brain slices or have cultured neurons ready in a recording

chamber.
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Dye Application: Bath-apply the RH 795 working solution to the preparation.

Incubation: Incubate the preparation in the dye solution for a duration that allows for

sufficient staining. Staining intensity increases with time.[5]

Washout: After incubation, perfuse the chamber with fresh aCSF or saline to wash out the

unbound dye.

Imaging Setup and Data Acquisition
Light Source: A stable excitation light source is crucial. While halogen lamps have been

traditionally used, high-power LEDs are a suitable and often preferred alternative as they

provide stable light with rapid on/off switching capabilities, eliminating the need for

mechanical shutters and optical filters.[7]

Excitation and Emission Filters: Use appropriate bandpass filters for excitation (around 530

nm) and a long-pass filter for emission (to collect light above ~700 nm) based on the spectral

properties of RH 795.

Microscope and Camera: A fluorescence microscope equipped with a high-speed and

sensitive camera (e.g., a CCD or sCMOS camera) is required to capture the fast neuronal

dynamics.

Data Acquisition: Acquire a time series of fluorescence images. The frame rate should be

high enough to resolve the neuronal signals of interest (e.g., 500 Hz for action potentials).[8]

The duration of recording should be optimized to capture the desired neuronal activity while

minimizing photobleaching.[8]

Principle of Voltage-Sensitive Dye Imaging
The diagram below illustrates the mechanism by which RH 795 reports changes in membrane

potential.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1148119/docs?utm_src=pdf-body#application-notes-and-protocols-for-imaging-population-neuronal-dynamics-with-rh-795
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0075678
https://pubmed.ncbi.nlm.nih.gov/16406572/
https://www.benchchem.com/product/b1148119/docs?utm_src=pdf-body#application-notes-and-protocols-for-imaging-population-neuronal-dynamics-with-rh-795
https://pmc.ncbi.nlm.nih.gov/articles/PMC8363026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8363026/
https://www.benchchem.com/product/b1148119/docs?utm_src=pdf-body#application-notes-and-protocols-for-imaging-population-neuronal-dynamics-with-rh-795
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Resting Potential

Depolarization (Action Potential)

RH 795 in Ground State

Baseline Fluorescence (712 nm)

Emits Light

RH 795 in Excited State

Excitation Light (530 nm)

Excites Dye

Increased Fluorescence

Emits More Light

Excitation Light (530 nm)

Excites Dye

Click to download full resolution via product page

Mechanism of voltage-sensitive dyes.

Quantitative Data Summary
The following tables summarize quantitative data from studies using RH 795.

Table 1: Staining Parameters for Crustacean Stomatogastric Nervous System[5]
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Dye Concentration Staining Time (minutes)
Relative Staining Intensity
(% of max)

0.05 mM 40 ~47%

0.1 mM 60 ~174 (mean grey value)

0.2 mM 60 ~126 (mean grey value)

Table 2: Performance Characteristics of RH 795

Parameter Observation Reference

Phototoxicity

Weak and slowly developing

phototoxic effects, suitable for

long-term experiments.

[5][6]

Bleaching Slow bleaching of the staining. [5][6]

Signal-to-Noise Ratio

Independent of excitation light

strength, allowing for the use

of low light intensities.

[5][6]

Pulsation Artifact
Can be larger compared to

newer dyes like RH 1691.
[2]

Data Analysis
The analysis of data from voltage-sensitive dye imaging involves several key steps to extract

meaningful information about neuronal population dynamics.

Preprocessing: Raw imaging data often requires preprocessing to correct for artifacts.[9] This

can include:

Bleaching Correction: Correct for the gradual decrease in fluorescence intensity due to

photobleaching.

Motion Correction: Correct for movement artifacts, especially in in vivo preparations.
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Noise Reduction: Apply filters to reduce random noise.

Signal Extraction:

Regions of Interest (ROIs): Define ROIs corresponding to individual neurons or neuronal

populations.

Signal Averaging: Average the pixel intensities within each ROI for each frame to obtain a

time series of fluorescence signals.

Analysis of Neuronal Dynamics:

Spike Detection: Identify action potentials from the fluorescence traces.

Correlation Analysis: Analyze the temporal correlations between the activity of different

neurons to infer functional connectivity.

Dimensionality Reduction: Use techniques like Principal Component Analysis (PCA) to

identify dominant patterns of population activity.

A variety of software tools are available for imaging data analysis, with ImageJ being a popular

open-source option.[9] For more advanced analysis of population dynamics, custom scripts in

programming languages like Python or MATLAB are often used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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